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Compound of Interest

Compound Name: Hydroxy-PEG2-acid

Cat. No.: B608002 Get Quote

An In-depth Technical Guide to Hydroxy-PEG2-acid

Introduction
Hydroxy-PEG2-acid, also known by its IUPAC name 3-(2-(2-hydroxyethoxy)ethoxy)propanoic

acid, is a heterobifunctional crosslinker widely utilized in biotechnology, drug discovery, and

materials science.[1] As a member of the polyethylene glycol (PEG) family of linkers, it

possesses a discrete chain of two ethylene glycol units, conferring hydrophilicity to molecules it

is conjugated with.[1][2][3] This property is particularly advantageous for improving the aqueous

solubility of proteins, peptides, or small molecule drugs.[1]

The molecule features two distinct functional groups: a terminal hydroxyl (-OH) group and a

terminal carboxylic acid (-COOH) group. This dual functionality allows for sequential and

specific chemical modifications. The carboxylic acid is commonly activated to react with primary

amines on biomolecules to form stable amide bonds, while the hydroxyl group offers a

secondary site for further derivatization. Its primary applications include the PEGylation of

biomolecules, the synthesis of Proteolysis Targeting Chimeras (PROTACs), and the

development of antibody-drug conjugates (ADCs).

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Hydroxy-PEG2-acid are

summarized below. The data is compiled from various chemical suppliers and databases. Note
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that some physical properties, such as melting and boiling points, are not consistently reported

in available literature.

Chemical Identity
Property Value Reference(s)

IUPAC Name

3-(2-(2-

hydroxyethoxy)ethoxy)propano

ic acid

Synonyms HO-PEG2-acid

CAS Number 1334286-77-9

Molecular Formula C₇H₁₄O₅

Molecular Weight 178.18 g/mol

Exact Mass 178.0841 u

SMILES O=C(O)CCOCCOCCO

Physical and Chemical Characteristics
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Property Value Reference(s)

Appearance
Colorless to light yellow liquid

or solid

Purity Typically ≥95%

Density ~1.196 g/cm³

Solubility

Soluble in Water, DMSO, DMF,

and Ethanol (≥ 100 mg/mL in

Ethanol)

LogP -0.5134

Topological Polar Surface Area

(TPSA)
75.99 Å²

Storage

Short-term (days-weeks) at 0-

4°C; Long-term (months-years)

at -20°C. Store dry and

protected from light.

Stability

The free acid form may self-

react to form polymers. The

sodium salt form is more stable

for long-term storage.

Reactivity and Applications
Hydroxy-PEG2-acid is a versatile tool for chemical biology and drug development due to its

two reactive handles.

Carboxylic Acid (-COOH): This group is the primary site for conjugation to biomolecules. It

readily reacts with primary amines (e.g., the N-terminus of a protein or the side chain of a

lysine residue) through amide bond formation. This reaction is not spontaneous and requires

an activating agent, most commonly a carbodiimide such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), often in conjunction with an N-hydroxysuccinimide

(NHS) ester for improved efficiency and stability of the reactive intermediate.
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Hydroxyl (-OH): The terminal alcohol provides a secondary, orthogonal site for modification.

It can be used for further derivatization, such as esterification, or replaced with other reactive

functional groups to create more complex molecular constructs.

The diagram below illustrates the functional components of Hydroxy-PEG2-acid and their

typical reaction partners.
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Hydroxy-PEG2-acid Molecule

Reaction Partners

Hydroxyl Group (-OH) Hydrophilic PEG Spacer Carboxylic Acid (-COOH)

Primary Amine
(e.g., Protein, Peptide)

 Amide Bond Formation
 (with EDC/NHS activation)

Further Derivatization
(e.g., Esterification)

 Conjugation Site

Prepare Reagents
(Linker, Protein, Buffers)

Activate Linker
(Hydroxy-PEG2-acid + EDC/Sulfo-NHS)

15-30 min @ RT

Conjugate to Protein
(Add activated linker to protein solution)

1-2 hrs @ RT or Overnight @ 4°C

Quench Reaction
(Add Tris or Hydroxylamine)

15 min @ RT

Purify Conjugate
(Desalting Column or Dialysis)

Characterize and Store
(SDS-PAGE, MS, etc.)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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